4-Methyl-1,2,3,6-tetrahydrophthalic anhydride

• IUPAC Name: 5-methyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• InChI: InChI=1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2,6-7H,3-4H2,1H3
• InChI Key: OEMSKMUAMXLNKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC2C(C1)C(=O)OC2=O
• Molecular Formula: C9H10O3
• DSSTOX Substance ID: DTXSID6058714
• Molecular Weight: 166.17 g/mol
• CAS RN: 3425-89-6

Description

4-Methyl-1,2,3,6-tetrahydrophthalic anhydride (MTHPA) is an anhydride of 4-methyl-1,2,3,6-tetrahydrophthalic acid (MTHP). It is a colorless, odorless, crystalline solid that is insoluble in water. MTHPA is a common chemical used in the synthesis of pharmaceuticals and other compounds. It is also used in the production of polymers, coatings, and adhesives. MTHPA is a versatile compound with a wide range of applications in both industry and research.

Scientific Research Applications

Epoxy Resin Curing Agent

This compound is used as a curing agent for epoxy resins. .

Chemical Intermediate

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Polymer Modification

The compound is utilized in the modification of polystyrene via Friedel-Crafts acylation. .

Synthesis of Derivatives

It acts as a reactant for the synthesis of cis-tetrahydroisoindole-1,3-dione derivatives and cyclic diimides. .

Plasticizers and Adhesives

It is used in the manufacturing of plasticizers and adhesives. .

Pesticides and Agrochemicals

The compound serves as an intermediate in the synthesis of pesticides and agrochemicals. .

Epoxy Resin Hardeners

As an alicyclic acid anhydride type hardener, it offers less toxicity and longer pot life compared to amine-type hardeners. .

Synthesis routes and methods I

Procedure details

A 5-L round bottom reaction flask fitted with a condenser was charged with maleic anhydride (C2H2(CO)2O) (500 g) and tetrahydrofuran (THF) (3 L) and isoprene (CH2═C(CH3)CH═CH2) (400 g) was then added at room temperature. The reaction was mildly exothermic. The reaction mixture was stirred at room temperature for about 2 hours till the Gas Chromatography (“GC”) analysis showed the consumption of maleic anhydride. The resulting mixture containing crude 5-methyl-3a,4,7,7a-tetrahydro-isobenzofuran-1,3-dione was used directly in the next step.

Synthesis routes and methods II

Procedure details

reacting isoprene and maleic anhydride to form 4-methyl-1,2,3,6-tetrahydrophthalic anhydride;

Synthesis routes and methods III

Procedure details

In a preferred mode of the process of this invention, 4-methylphthalic anhydride (4-MPA) is prepared. This preparation comprises reacting isoprene and maleic anhydride to form 4-methyl-1,2,3,6-tetrahydrophthalic anhydride (4-MTPA), then reacting this product with sulfuryl chloride in the presence of pyridine to form 4-MPA.

Q & A

Q1: What are the key thermodynamic properties of 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride that have been determined through experimental studies?

A1: Adiabatic calorimetry studies have successfully characterized several key thermodynamic properties of 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride. These include:

• Melting point (T_m): [335.54 ± 0.41 K] []
• Enthalpy of fusion (Δ_fusH_m): [17.67 ± 0.04 kJ·mol^-1] []
• Entropy of fusion (Δ_fusS_m): [52.65 ± 0.04 J·K^-1·mol^-1] []

Q2: How thermally stable is 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride?

A2: Thermal analysis techniques, including Differential Scanning Calorimetry (DSC) and Thermogravimetric analysis (TG), were employed to investigate the compound's thermal stability. The research concluded that any observed mass loss during heating is primarily attributed to evaporation rather than thermal decomposition. [] This suggests a relatively high degree of thermal stability for 4-Methyl-4-cyclohexene-1,2-dicarboxylic anhydride.